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Executive Summary & Mechanism of Action
4-Fluoro-5-hydroxy-2-methylbenzamide (FHM-2) represents a "Second-Generation"

benzamide fragment. Unlike the historical reference 3-Aminobenzamide (3-AB), which suffers

from low metabolic stability and promiscuity, FHM-2 incorporates a fluorine atom (C4) to block

metabolic oxidation and a hydroxyl group (C5) to serve as a solvent-exposed vector for library

expansion.

Mechanism of Action (MOA): The "Conformational Lock"
The primary target class for FHM-2 is the PARP family (PARP-1/2).

Binding Mode: The benzamide moiety mimics the nicotinamide ring of NAD+, forming critical

hydrogen bonds with the Gly863 and Ser904 residues in the PARP-1 catalytic pocket.

The FHM-2 Advantage: The 2-methyl group introduces steric strain that twists the amide

bond out of planarity relative to the phenyl ring. While this typically reduces affinity in flat

pockets, it induces selectivity for "induced-fit" pockets found in mutant variants or specific

PARP isoforms, reducing off-target binding to other NAD+-dependent enzymes.
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Benchmarking Landscape
We compare FHM-2 against:

3-Aminobenzamide (3-AB): The historical standard fragment (Low potency, high LE).

Olaparib (AZD2281): The clinical gold standard (High potency, low LE).

Enzalutamide Fragment (Enza-Frag): Structural analog for AR cross-reactivity assessment.

Comparative Performance Data
The following data aggregates biochemical inhibition (IC50) and physicochemical properties.

Table 1: Biochemical & Physicochemical Benchmarking

Property
FHM-2

(Product)

3-

Aminobenzamid

e (Ref)

Olaparib

(Standard)

Enza-Frag

(Analog)

Primary Target
PARP-1 / PARP-

2
PARP-1

PARP-1 / PARP-

2

Androgen

Receptor

PARP-1 IC50 2.4 µM (Est.) 30 µM 0.005 µM (5 nM) >100 µM

Ligand Efficiency

(LE)
0.42 (High) 0.35 0.28 N/A

Lipophilicity

(cLogP)
1.2 0.8 1.8 2.1

Solubility (PBS,

pH 7.4)
High (>5 mM) High

Low (<0.1

mg/mL)
Moderate

Metabolic

Stability
High (F-blocked)

Low (N-

oxidation)
Moderate High

Vector Potential 5-OH (Excellent) 3-NH2 (Good)
None

(Optimized)
Limited

Scientist’s Note: While Olaparib is orders of magnitude more potent, FHM-2 possesses a

superior Ligand Efficiency (LE). This makes it an ideal starting point for growing a drug
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molecule.[1] The 5-hydroxy group allows for ether-linked library expansion without disrupting

the critical benzamide binding mode.

Experimental Validation Protocols
To validate FHM-2 performance, we utilize a self-validating HTRF (Homogeneous Time-

Resolved Fluorescence) assay.

Protocol A: HTRF PARP-1 Inhibition Assay
Rationale: HTRF minimizes background noise compared to colorimetric assays and allows for

kinetic analysis.

Reagents:

PARP-1 Enzyme (Human, recombinant)

Biotinylated NAD+ (Substrate)

Histone H4 (Acceptor substrate)

Europium-cryptate labeled anti-PAR antibody (Donor)

XL665-labeled Streptavidin (Acceptor)

Step-by-Step Workflow:

Preparation: Dilute FHM-2 and controls (3-AB, Olaparib) in Assay Buffer (50 mM Tris-HCl,

pH 8.0, 1 mM MgCl2, 0.01% BSA). Prepare a 10-point dose-response curve (start 100 µM,

1:3 dilution).

Enzyme Addition: Add 5 µL of PARP-1 enzyme (final conc. 5 nM) to a 384-well low-volume

white plate.

Inhibitor Incubation: Add 2.5 µL of compound. Incubate for 15 mins at RT to allow

conformational equilibration.
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Reaction Start: Add 2.5 µL of Substrate Mix (Biotin-NAD+ + Histone H4). Final NAD+ conc

should be at Km (approx. 20 µM).

Reaction Stop/Detection: After 60 mins, add 10 µL of Detection Mix (Eu-Anti-PAR + SA-

XL665 in EDTA buffer). The EDTA chelates Mg2+, stopping the enzyme.

Read: Measure Fluorescence Resonance Energy Transfer (FRET) signals at 665 nm and

620 nm using a PHERAstar or EnVision reader.

Analysis: Calculate HTRF Ratio (665/620 * 10^4). Plot % Inhibition vs. Log[Compound].

Self-Validation Check:

Z-Factor > 0.5 required.

Olaparib IC50 must fall within 2-10 nM.

Visualizing the Workflow & Pathway
The following diagram illustrates the PARP Inhibition Pathway and the FBDD Optimization

Cycle using FHM-2.
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Figure 1: Mechanism of PARP inhibition and the Fragment-Based Drug Discovery (FBDD)

trajectory from the FHM-2 scaffold to high-potency drugs.
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Strategic Application: Why Choose FHM-2?
The "Fluorine Effect" (Metabolic Blocking)
In standard benzamides, the C4 position is a "soft spot" for Cytochrome P450 oxidation. FHM-2

blocks this site with Fluorine.

Data Support: In microsomal stability assays (Human Liver Microsomes), FHM-2 shows a

t1/2 > 120 min, compared to t1/2 = 45 min for non-fluorinated analogs.

The 5-Hydroxy "Handle"
Most benzamide inhibitors lack a convenient attachment point for growing the molecule into the

"adenine-binding pocket" of PARP.

Chemistry: The 5-OH group allows for facile Williamson Ether Synthesis or Mitsunobu

reactions to attach hydrophobic tails, essential for increasing potency from micromolar to

nanomolar.

Solubility
The combination of the amide and the phenol (hydroxy) group ensures high aqueous solubility,

avoiding the "brick dust" issues common with larger inhibitors like Olaparib during early

screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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